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Compound of Interest

Compound Name: 1,2-Dichloro-2-propanol

Cat. No.: B15180848 Get Quote

Technical Support Center: 1,2-Dichloro-2-
propanol
Disclaimer: Specific stability and degradation data for 1,2-dichloro-2-propanol (CAS: 52515-

75-0) is not readily available in published literature. The following guidance is based on general

principles of chemical stability for chlorinated alcohols and data from the closely related isomer,

1,3-dichloro-2-propanol. Researchers should validate storage conditions and assess stability

for their specific experimental needs.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 1,2-dichloro-2-propanol?

A1: Based on general recommendations for chlorinated propanols, 1,2-dichloro-2-propanol
should be stored in a cool, dry, and well-ventilated area.[1][2][3] Keep containers tightly closed

and protect from heat, sparks, open flames, and direct sunlight.[1][2][3][4] Storage under an

inert atmosphere (e.g., nitrogen or argon) is also recommended to prevent potential oxidation

and moisture-related degradation.[1]

Q2: What materials are compatible with 1,2-dichloro-2-propanol for storage and handling?

A2: While specific compatibility data for 1,2-dichloro-2-propanol is scarce, glass containers,

particularly amber glass to protect from light, are generally suitable for storing chlorinated
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hydrocarbons. It is advisable to avoid prolonged contact with certain plastics and powdered

metals, as reactions have been noted with the isomer 1,3-dichloro-2-propanol.[1][5] Always

perform a small-scale compatibility test with any new material.

Q3: What are the potential signs of degradation of 1,2-dichloro-2-propanol?

A3: Visual signs of degradation may include a change in color (e.g., developing a yellow tint),

the formation of precipitates, or a change in viscosity.[6] A change in the pH of the solution may

also indicate degradation. The most reliable method to detect degradation is through analytical

techniques such as Gas Chromatography (GC) by observing the appearance of new peaks or

a decrease in the main peak area.

Q4: What are the likely degradation products of 1,2-dichloro-2-propanol?

A4: Due to the lack of specific studies on 1,2-dichloro-2-propanol, we must infer potential

degradation pathways. The presence of two chlorine atoms on the same carbon (a geminal

dichloride) and a hydroxyl group makes the molecule susceptible to a few key reactions:

Hydrolysis: The geminal dichloride is susceptible to hydrolysis, which would likely form an

unstable intermediate that eliminates water to yield a ketone. In this case, the expected

product would be chloroacetone.

Elimination (Dehydrochlorination): In the presence of a base, elimination of hydrogen

chloride (HCl) is a possibility, which could lead to the formation of chloro-substituted

propenes.

Oxidation: The secondary alcohol can be oxidized to a ketone, which would result in 1,1-

dichloroacetone.

It is important to note that upon heating, chlorinated propanols can decompose to produce toxic

fumes, including hydrogen chloride and phosgene.[2][3][7]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC180182500&countryCode=US&language=en
https://www.researchwithrutgers.com/en/publications/mechanisms-of-bacterial-degradation-and-transformation-of-chlorin/
https://www.benchchem.com/product/b15180848?utm_src=pdf-body
https://www.lookchem.com/casno96-23-1.html
https://www.benchchem.com/product/b15180848?utm_src=pdf-body
https://www.benchchem.com/product/b15180848?utm_src=pdf-body
https://www.airgas.com/msds/001254.pdf
https://pim-resources.coleparmer.com/sds/65051.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-2-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Action

Unexpected peaks in Gas

Chromatography (GC)

analysis.

Sample degradation.

Analyze the sample using Gas

Chromatography-Mass

Spectrometry (GC-MS) to

identify the molecular weights

of the new peaks. Compare

the fragmentation patterns with

libraries to tentatively identify

degradation products like

chloroacetone or

dichloroacetone.

Inconsistent results in

bioassays or chemical

reactions.

Degradation of 1,2-dichloro-2-

propanol leading to lower

purity and the presence of

reactive impurities.

Re-purify the 1,2-dichloro-2-

propanol by a suitable method

such as distillation, if feasible.

Confirm purity using a

quantitative analytical

technique like GC with an

internal standard before use.

Change in sample appearance

(e.g., color, turbidity).
Contamination or degradation.

Do not use the sample. If

possible, attempt to identify the

cause by analyzing a small

aliquot by GC-MS. Review

storage conditions and

handling procedures to prevent

future occurrences.

Precipitate formation in the

sample.

Polymerization or reaction with

container material or

contaminants.

The sample is likely unusable.

Review the chemical

compatibility of your storage

container and ensure no

incompatible substances were

introduced.

Data Presentation
Table 1: Physical and Chemical Properties of 1,2-Dichloro-2-propanol
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Property Value

CAS Number 52515-75-0[8]

Molecular Formula C₃H₆Cl₂O[8]

Molecular Weight 128.98 g/mol [8]

IUPAC Name 1,2-dichloropropan-2-ol[8]

Computed XLogP3 1.1[8]

Hydrogen Bond Donor Count 1[8]

Hydrogen Bond Acceptor Count 1[8]

Rotatable Bond Count 1[8]

Source: PubChem CID 19034568[8]

Table 2: Stability Data for the Isomer 1,3-Dichloro-2-propanol (for reference only)

Condition Parameter Result

General Stability Chemical Stability Unstable[7]

Thermal Decomposition Products

Hydrogen chloride, phosgene,

carbon monoxide, carbon

dioxide[2][3]

Photochemical Degradation Products
1,3-dichloro-2-propanone,

chloroacetyl chloride[9]

Note: This data is for the isomer 1,3-dichloro-2-propanol and should be used with caution as a

potential indicator of the types of degradation that may occur with 1,2-dichloro-2-propanol.

Experimental Protocols
Protocol 1: General Stability Assessment of 1,2-
Dichloro-2-propanol
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Objective: To assess the stability of 1,2-dichloro-2-propanol under various storage conditions.

Materials:

1,2-dichloro-2-propanol sample of known purity.

Amber glass vials with PTFE-lined caps.

Oven or incubator capable of maintaining constant temperatures (e.g., 4°C, 25°C, 40°C).

UV light chamber (optional).

Gas Chromatograph with a Mass Spectrometer (GC-MS).

Internal standard (e.g., a stable chlorinated hydrocarbon that does not co-elute).

Procedure:

Aliquots of the 1,2-dichloro-2-propanol sample are placed into several amber glass vials.

A subset of vials is stored at different temperatures (e.g., refrigerated at 4°C, room

temperature at 25°C, and accelerated conditions at 40°C).

(Optional) A subset of vials is exposed to UV light to assess photostability.

At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), a vial from each condition is

removed for analysis.

The sample is diluted in a suitable solvent (e.g., ethyl acetate) and spiked with a known

concentration of an internal standard.

The sample is analyzed by GC-MS to determine the purity of 1,2-dichloro-2-propanol and

to identify any new peaks corresponding to degradation products.

The peak area of 1,2-dichloro-2-propanol relative to the internal standard is used to

quantify its degradation over time.
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Protocol 2: Analytical Method for Purity and Degradation
Product Analysis by GC-MS
Objective: To provide a starting point for the GC-MS analysis of 1,2-dichloro-2-propanol and

its potential degradation products.

Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

Column: A mid-polarity column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is a

reasonable starting point.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Inlet Temperature: 250°C.

Injection Volume: 1 µL with a split ratio (e.g., 20:1).

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase to 200°C at a rate of 10°C/minute.

Hold: Hold at 200°C for 2 minutes.

MS Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-300.

Note: This is a general method and should be optimized for your specific instrument and

analytical needs.
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Potential Degradation Pathways of 1,2-Dichloro-2-propanol

1,2-Dichloro-2-propanol

Hydrolysis Elimination (Dehydrochlorination) Oxidation

Chloroacetone Chloro-propenes 1,1-Dichloroacetone

Click to download full resolution via product page

Caption: Theoretical degradation pathways of 1,2-dichloro-2-propanol.
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General Experimental Workflow for Stability Assessment

Prepare samples of 1,2-dichloro-2-propanol in amber vials

Store vials under different conditions (e.g., 4°C, 25°C, 40°C, UV light)

At each time point, remove a vial from each condition

Dilute sample and add internal standard

Analyze by GC-MS

Quantify remaining 1,2-dichloro-2-propanol and identify degradation products

Plot concentration vs. time to determine degradation rate

Click to download full resolution via product page

Caption: Workflow for assessing the stability of 1,2-dichloro-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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